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Acitretin O-β-D-Glucuronide Acitretin O-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 99792-36-6
VCID: VC0123201
InChI: InChI=1S/C27H34O9/c1-14(10-11-19-16(3)13-20(34-6)18(5)17(19)4)8-7-9-15(2)12-21(28)35-27-24(31)22(29)23(30)25(36-27)26(32)33/h7-13,22-25,27,29-31H,1-6H3,(H,32,33)/b9-7+,11-10+,14-8+,15-12+/t22-,23-,24+,25-,27+/m0/s1
SMILES: CC1=CC(=C(C(=C1C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C)C)C)OC
Molecular Formula: C27H34O9
Molecular Weight: 502.56

Acitretin O-β-D-Glucuronide

CAS No.: 99792-36-6

Reference Standards

VCID: VC0123201

Molecular Formula: C27H34O9

Molecular Weight: 502.56

Acitretin O-β-D-Glucuronide - 99792-36-6

CAS No. 99792-36-6
Product Name Acitretin O-β-D-Glucuronide
Molecular Formula C27H34O9
Molecular Weight 502.56
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoyl]oxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C27H34O9/c1-14(10-11-19-16(3)13-20(34-6)18(5)17(19)4)8-7-9-15(2)12-21(28)35-27-24(31)22(29)23(30)25(36-27)26(32)33/h7-13,22-25,27,29-31H,1-6H3,(H,32,33)/b9-7+,11-10+,14-8+,15-12+/t22-,23-,24+,25-,27+/m0/s1
Standard InChIKey JBZDSEGJHOGTFE-QOKVZKDXSA-N
SMILES CC1=CC(=C(C(=C1C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C)C)C)OC
Synonyms 1-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoate β-D-Glucopyranuronic Acid;
PubChem Compound 71313017
Last Modified Nov 12 2021
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